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11-Desmethyl Rifaximin-d4 11-Desmethyl Rifaximin-d4
Brand Name: Vulcanchem
CAS No.: 1316302-12-1
VCID: VC0135818
InChI: InChI=1S/C42H49N3O11/c1-19-13-12-14-20(2)41(52)44-32-33-31(43-27-15-10-11-17-45(27)33)28-29(37(32)50)36(49)24(6)39-30(28)40(51)42(8,56-39)54-18-16-26(53-9)21(3)38(55-25(7)46)23(5)35(48)22(4)34(19)47/h10-19,21-23,26,34-35,38,47-50H,1-9H3,(H,44,52)/b13-12+,18-16+,20-14-/t19-,21+,22+,23+,26-,34-,35+,38-,42-/m0/s1/i10D,11D,15D,17D
SMILES: CC1C=CC=C(C(=O)NC2=C(C3=C(C4=C(C(=C3O)C)OC(C4=O)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C5=C2N6C=CC=CC6=N5)O)C
Molecular Formula: C42H49N3O11
Molecular Weight: 775.888

11-Desmethyl Rifaximin-d4

CAS No.: 1316302-12-1

Reference Standards

VCID: VC0135818

Molecular Formula: C42H49N3O11

Molecular Weight: 775.888

11-Desmethyl Rifaximin-d4 - 1316302-12-1

CAS No. 1316302-12-1
Product Name 11-Desmethyl Rifaximin-d4
Molecular Formula C42H49N3O11
Molecular Weight 775.888
IUPAC Name [(7S,9E,11S,12R,13R,14R,15R,16R,17S,18S,19E,21Z)-28,29,30,31-tetradeuterio-2,15,17,36-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,37-dioxa-24,27,33-triazahexacyclo[23.10.1.14,7.05,35.026,34.027,32]heptatriaconta-1(35),2,4,9,19,21,25(36),26(34),28,30,32-undecaen-13-yl] acetate
Standard InChI InChI=1S/C42H49N3O11/c1-19-13-12-14-20(2)41(52)44-32-33-31(43-27-15-10-11-17-45(27)33)28-29(37(32)50)36(49)24(6)39-30(28)40(51)42(8,56-39)54-18-16-26(53-9)21(3)38(55-25(7)46)23(5)35(48)22(4)34(19)47/h10-19,21-23,26,34-35,38,47-50H,1-9H3,(H,44,52)/b13-12+,18-16+,20-14-/t19-,21+,22+,23+,26-,34-,35+,38-,42-/m0/s1/i10D,11D,15D,17D
Standard InChIKey AANGSOOSBGADDI-FZFXTIDLSA-N
SMILES CC1C=CC=C(C(=O)NC2=C(C3=C(C4=C(C(=C3O)C)OC(C4=O)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C5=C2N6C=CC=CC6=N5)O)C
Synonyms 4-Deoxy-pyridol[1’,2’-1,2]imidazo[5,4-c]rifamycin SV-d4; 11-Desmethyl Rifamycin L 105-d4; 11-Desmethyl Rifaxidin-d4; 11-Desmethyl Fatroximin-d4; 11-Desmethyl Normix-d4; 11-Desmethyl Rifacol-d4; 11-Desmethyl Xifaxan-d4;
PubChem Compound 71315766
Last Modified Nov 11 2021
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